Cas no 2229311-72-0 (methyl 2-methyl-5-(piperidin-3-yloxy)furan-3-carboxylate)

• Product Name: methyl 2-methyl-5-(piperidin-3-yloxy)furan-3-carboxylate
• CAS No: 2229311-72-0
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6162824
• PubChem ID: 165677824
• Update Time: 2025-07-21

methyl 2-methyl-5-(piperidin-3-yloxy)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-(piperidin-3-yloxy)furan-3-carboxylate
• EN300-1749966
• 2229311-72-0

• Inchi： 1S/C12H17NO4/c1-8-10(12(14)15-2)6-11(16-8)17-9-4-3-5-13-7-9/h6,9,13H,3-5,7H2,1-2H3
• InChI Key： WJVVRAJFPFBWKO-UHFFFAOYSA-N
• SMILES： O(C1=CC(C(=O)OC)=C(C)O1)C1CNCCC1

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.7Ų

Additional information on methyl 2-methyl-5-(piperidin-3-yloxy)furan-3-carboxylate

Research Brief on Methyl 2-methyl-5-(piperidin-3-yloxy)furan-3-carboxylate (CAS: 2229311-72-0)

Methyl 2-methyl-5-(piperidin-3-yloxy)furan-3-carboxylate (CAS: 2229311-72-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of methyl 2-methyl-5-(piperidin-3-yloxy)furan-3-carboxylate, which include a furan ring substituted with a piperidin-3-yloxy group and a methyl ester moiety. These structural elements contribute to its pharmacological properties, making it a promising candidate for further investigation. The compound has been synthesized through multi-step organic reactions, with recent optimizations improving yield and purity.

In vitro and in vivo studies have demonstrated that methyl 2-methyl-5-(piperidin-3-yloxy)furan-3-carboxylate exhibits notable activity against specific biological targets. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary data indicate that the compound may interact with receptors in the central nervous system, opening avenues for research in neurological disorders.

One of the key challenges in the development of methyl 2-methyl-5-(piperidin-3-yloxy)furan-3-carboxylate as a therapeutic agent is its pharmacokinetic profile. Recent research has focused on modifying the compound's structure to enhance its bioavailability and metabolic stability. These efforts have led to the development of analogs with improved pharmacological properties, which are currently under evaluation in preclinical models.

The potential applications of methyl 2-methyl-5-(piperidin-3-yloxy)furan-3-carboxylate extend beyond its immediate therapeutic uses. Its unique chemical structure makes it a valuable scaffold for the design of novel drug candidates. Researchers are exploring its utility in fragment-based drug discovery and as a building block for more complex molecules. Furthermore, its mechanism of action is being elucidated through advanced computational and experimental techniques.

In conclusion, methyl 2-methyl-5-(piperidin-3-yloxy)furan-3-carboxylate represents a promising compound in the field of chemical biology and medicinal chemistry. Ongoing research is expected to further clarify its biological activities and optimize its properties for therapeutic use. The compound's versatility and potential make it a subject of continued interest, with implications for the development of new treatments for a range of diseases.